Cas no 77940-94-4 (3-(Piperidin-1-yl)benzoic Acid)

3-(Piperidin-1-yl)benzoic Acid structure

77940-94-4 structure

Product Name:3-(Piperidin-1-yl)benzoic Acid

CAS No:77940-94-4

MF:C₁₂H₁₅NO₂

MW:205.253003358841

MDL:MFCD06659081

CID:551125

PubChem ID:2795552

Update Time:2025-04-19

3-(Piperidin-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-(1-piperidinyl)-
- 3-PIPERIDIN-1-YLBENZOIC ACID
- 3-Piperidin-1-yl-benzoic acid
- 3-Piperidinobenzoic acid
- 3-(1-Piperidinyl)benzoic acid
- 3-(piperidin-1-yl)benzoic acid
- 3-Piperidino-benzoesaeure
- 3-piperidino-benzoic acid
- 3-piperidylbenzoic acid
- CS-0217388
- AKOS000101200
- DTXSID30383772
- MFCD06659081
- SCHEMBL1517128
- CDA94094
- Z1341387629
- EN300-7414324
- FLQRORYAJSTYLT-UHFFFAOYSA-N
- F21177
- 3-(piperidin-1-yl)benzoicacid
- 77940-94-4
- 3-piperidinobenzoic acid, AldrichCPR
- FT-0677755
- PS-3194
- SB43333
- CHEBI:195075
- HMS1697K12
- 1-(3-Carboxyphenyl)piperidine
- J-513074
- DB-015606
- STK728646
- BBL011961
- 3-(Piperidin-1-yl)benzoic Acid
- MDL： MFCD06659081
- Inchi： 1S/C12H15NO2/c14-12(15)10-5-4-6-11(9-10)13-7-2-1-3-8-13/h4-6,9H,1-3,7-8H2,(H,14,15)
- InChI Key： FLQRORYAJSTYLT-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)N1CCCCC1)=O

Computed Properties

Exact Mass: 205.11000
Monoisotopic Mass: 205.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 40.5A^2

Experimental Properties

Density: 1.178
Melting Point: 120 °C
Boiling Point: 395.5°C at 760 mmHg
Flash Point: 193°C
Refractive Index: 1.58
PSA: 40.54000
LogP: 2.44010

3-(Piperidin-1-yl)benzoic Acid Security Information

Hazard Statement： Irritant
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

3-(Piperidin-1-yl)benzoic Acid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Piperidin-1-yl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129007830-5g	3-(Piperidin-1-yl)benzoic acid	77940-94-4	95%	5g	$834.60	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019508-500mg	3-Piperidin-1-yl-benzoic acid	77940-94-4		500mg	1640.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019508-1g	3-Piperidin-1-yl-benzoic acid	77940-94-4		1g	2681.0CNY	2021-07-05
TRC	P994243-10mg	3-(Piperidin-1-yl)benzoic Acid	77940-94-4		10mg	$ 50.00	2022-06-03
TRC	P994243-50mg	3-(Piperidin-1-yl)benzoic Acid	77940-94-4		50mg	$ 70.00	2022-06-03
TRC	P994243-100mg	3-(Piperidin-1-yl)benzoic Acid	77940-94-4		100mg	$ 115.00	2022-06-03
Matrix Scientific	019508-1g	3-Piperidin-1-yl-benzoic acid	77940-94-4		1g	$165.00	2023-09-11
Matrix Scientific	019508-500mg	3-Piperidin-1-yl-benzoic acid	77940-94-4		500mg	$101.00	2023-09-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019508-1g	3-Piperidin-1-yl-benzoic acid	77940-94-4		1g	2681CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019508-500mg	3-Piperidin-1-yl-benzoic acid	77940-94-4		500mg	1640CNY	2021-05-07

3-(Piperidin-1-yl)benzoic Acid Suppliers

Amadis Chemical Company Limited

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(CAS:77940-94-4)3-(Piperidin-1-yl)benzoic Acid

Order Number:A1236238

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:57

Price ($):184

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